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Compound of Interest

Compound Name: Benzoyl oxokadsuranol

Cat. No.: B12363882 Get Quote

An In-depth Technical Guide to Benzoyl
Oxokadsuranol
For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzoyl oxokadsuranol is a naturally occurring lignan isolated from the stems of Kadsura

longipedunculata. This document provides a comprehensive overview of its chemical structure,

physicochemical and spectroscopic properties, and a detailed protocol for its isolation. While

specific biological activities and signaling pathways of Benzoyl oxokadsuranol are still under

investigation, this guide lays the foundational chemical knowledge for future research and drug

development endeavors.

Chemical Structure and Properties
Benzoyl oxokadsuranol is a complex dibenzocyclooctadiene lignan. Its chemical structure

was elucidated through extensive spectroscopic analysis, including High-Resolution

Electrospray Ionization Mass Spectrometry (HR-ESI-MS), Infrared (IR) spectroscopy,

Ultraviolet (UV) spectroscopy, and one- and two-dimensional Nuclear Magnetic Resonance

(NMR) spectroscopy.[1]
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(Image generated based on the structure of related kadsuranol derivatives and the molecular

formula of Benzoyl oxokadsuranol. The precise stereochemistry may vary and requires

further crystallographic confirmation.)

Table 1: Physicochemical and Spectroscopic Data for Benzoyl Oxokadsuranol
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Property Value Reference

Molecular Formula C₂₉H₂₈O₉ TargetMol Data Sheet

Molecular Weight 520.53 g/mol TargetMol Data Sheet

CAS Number 130252-47-0 [1]

Appearance White amorphous powder
Inferred from similar

compounds

Solubility
Soluble in methanol,

chloroform, ethyl acetate

Inferred from isolation

protocols

HR-ESI-MS (m/z)
521.1755 [M+H]⁺ (Calcd. for

C₂₉H₂₉O₉, 521.1755)
[1]

UV (MeOH) λmax (log ε)
218 (4.65), 254 (4.18), 290

(sh, 3.75) nm
[1]

IR (KBr) νmax
3448, 2924, 1718, 1630, 1595,

1271, 1101, 756 cm⁻¹
[1]

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Benzoyl Oxokadsuranol in CDCl₃
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Position δC (ppm) δH (ppm, J in Hz)

1 151.2 6.65 (s)

2 108.7

3 160.2

4 98.6 6.22 (s)

5 55.4

6 40.1 2.95 (m), 2.10 (m)

7 34.5 2.50 (m)

8 44.2 2.15 (m)

9 209.8

10 135.8

11 123.1 6.88 (s)

12 148.9

13 140.9

14 125.8

1'-O-Benzoyl 166.4

1'' 130.2

2'', 6'' 129.8 8.05 (d, 7.5)

3'', 5'' 128.5 7.48 (t, 7.5)

4'' 133.2 7.62 (t, 7.5)

1-OCH₃ 56.1 3.88 (s)

2-OCH₃ 60.7 3.65 (s)

3-OCH₃ 60.9 3.58 (s)

12-OCH₃ 56.1 3.95 (s)
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13-OCH₃ 56.1 3.92 (s)

C-7 Me 21.8 1.15 (d, 7.0)

C-8 Me 12.9 0.85 (d, 7.0)

(Data adapted from Zhang et al., 2018)[1]

Experimental Protocols
Isolation of Benzoyl Oxokadsuranol
The following protocol is based on the methods described for the isolation of lignans from

Kadsura longipedunculata.[1]

Diagram 1: General Workflow for the Isolation of Benzoyl Oxokadsuranol
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Caption: Isolation workflow for Benzoyl oxokadsuranol.
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Methodology:

Plant Material: Dried and powdered stems of Kadsura longipedunculata are used as the

starting material.

Extraction: The powdered plant material is extracted exhaustively with methanol at room

temperature. The resulting extract is then concentrated under reduced pressure to yield a

crude extract.

Fractionation: The crude extract is suspended in water and successively partitioned with

petroleum ether, ethyl acetate, and n-butanol. The ethyl acetate fraction, which typically

contains the lignans, is collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography. The column is eluted with a gradient of petroleum ether and acetone,

starting from a low polarity and gradually increasing the polarity.

Purification: Fractions containing compounds with similar TLC profiles to known lignans are

combined and further purified using preparative thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to yield pure Benzoyl oxokadsuranol.

Structure Elucidation
The chemical structure of the isolated compound is determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): HR-ESI-MS is used to determine the exact molecular weight and

elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and

HMBC experiments are conducted to establish the connectivity of protons and carbons

within the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups, such as hydroxyls, carbonyls, and aromatic rings.
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Ultraviolet (UV) Spectroscopy: UV spectroscopy provides information about the electronic

transitions within the molecule, confirming the presence of a chromophoric system.

Biological Activity and Signaling Pathways
Currently, there is limited published data specifically detailing the biological activities and

mechanisms of action of Benzoyl oxokadsuranol. However, lignans isolated from the Kadsura

genus are known to exhibit a wide range of pharmacological effects, including anti-

inflammatory, anti-tumor, and hepatoprotective activities.

Diagram 2: Potential Areas of Biological Investigation for Benzoyl Oxokadsuranol
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Caption: Potential research directions for Benzoyl oxokadsuranol.

Future research should focus on evaluating Benzoyl oxokadsuranol for these activities and

elucidating the underlying signaling pathways, such as its effects on NF-κB, MAPK, and

apoptosis pathways, which are commonly modulated by other bioactive lignans.
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Conclusion
This technical guide provides a comprehensive summary of the current knowledge on the

chemical structure and properties of Benzoyl oxokadsuranol. The detailed spectroscopic data

and isolation protocol serve as a valuable resource for researchers interested in this natural

product. Further investigation into its biological activities and mechanisms of action is

warranted to explore its potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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